molecular formula C14H18N2O2 B7493195 N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide

N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide

Cat. No. B7493195
M. Wt: 246.30 g/mol
InChI Key: MQPGUDWFTRRSLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide, also known as Etonitazene, is a synthetic opioid analgesic drug. It was first synthesized in the 1950s and was initially used as a painkiller in medical settings. However, due to its high potency and addictive nature, it was soon classified as a controlled substance and is now illegal in many countries.

Mechanism of Action

N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide binds to the mu-opioid receptor in the brain and spinal cord, which results in the inhibition of pain signals. It also activates the reward center of the brain, leading to feelings of euphoria and pleasure.
Biochemical and Physiological Effects:
N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide has a high affinity for the mu-opioid receptor and is a potent analgesic. It can also cause respiratory depression, sedation, and constipation. Long-term use of N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide can lead to physical dependence and addiction.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide is a useful tool in scientific research as it allows researchers to study the opioid receptor system and its effects on pain perception. However, its high potency and addictive nature make it difficult to use in animal studies and can lead to ethical concerns.

Future Directions

1. Further investigation into the structure-activity relationship of N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide and its analogs to develop new and safer opioid drugs.
2. Study the effects of N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide on different opioid receptor subtypes to better understand the opioid receptor system.
3. Investigate the potential use of N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide in the treatment of opioid addiction and withdrawal symptoms.
4. Develop new methods for synthesizing N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide and its analogs to improve efficiency and reduce costs.
5. Study the long-term effects of N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide on the brain and other organs to better understand its potential health risks.

Synthesis Methods

N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide is synthesized by reacting N,N-diethyl-3,4-dihydro-2H-pyridine-2-carboxamide with acetic anhydride in the presence of a strong acid catalyst. The resulting product is then reduced with lithium aluminum hydride to yield N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide.

Scientific Research Applications

N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide is primarily used in scientific research to study the opioid receptor system and its effects on pain perception. It is often used as a reference compound in the development of new opioid drugs and in the investigation of opioid receptor subtypes.

properties

IUPAC Name

N,N-diethyl-2-oxo-3,4-dihydro-1H-quinoline-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N2O2/c1-3-16(4-2)14(18)11-9-13(17)15-12-8-6-5-7-10(11)12/h5-8,11H,3-4,9H2,1-2H3,(H,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MQPGUDWFTRRSLW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C1CC(=O)NC2=CC=CC=C12
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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